![molecular formula C22H20FN3O3 B5621167 N-(3'-fluorobiphenyl-3-yl)-1-(1,3-oxazol-5-ylcarbonyl)piperidine-4-carboxamide](/img/structure/B5621167.png)
N-(3'-fluorobiphenyl-3-yl)-1-(1,3-oxazol-5-ylcarbonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "N-(3'-fluorobiphenyl-3-yl)-1-(1,3-oxazol-5-ylcarbonyl)piperidine-4-carboxamide" belongs to a class of organic molecules that include several functional groups such as fluorobiphenyl, oxazolylcarbonyl, and piperidine carboxamide. These functional groups suggest that the compound may exhibit interesting chemical and biological properties, making it a subject of synthetic and application-oriented research.
Synthesis Analysis
The synthesis of complex organic compounds involving fluorobiphenyl, oxazolyl, and piperidine structures typically requires multi-step synthetic routes. One common approach involves nucleophilic aromatic substitution to introduce the fluorine atom into the biphenyl moiety, followed by coupling reactions such as amide bond formation to integrate the piperidine and oxazole rings into the molecule (Katoch-Rouse & Horti, 2003). Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may also be employed to construct the complex framework of such molecules efficiently.
Molecular Structure Analysis
The molecular structure of compounds containing biphenyl, oxazole, and piperidine motifs is characterized by the presence of rigid and flexible elements that influence the molecule's overall conformation and physicochemical properties. X-ray crystallography provides detailed insights into the arrangement of atoms and the geometry of the molecule, revealing intermolecular interactions such as hydrogen bonding and π-π stacking that contribute to the stability and solid-state packing of the compound (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
N-[3-(3-fluorophenyl)phenyl]-1-(1,3-oxazole-5-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3O3/c23-18-5-1-3-16(11-18)17-4-2-6-19(12-17)25-21(27)15-7-9-26(10-8-15)22(28)20-13-24-14-29-20/h1-6,11-15H,7-10H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVBLJBKFPQQQLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=CC(=C2)C3=CC(=CC=C3)F)C(=O)C4=CN=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3'-fluorobiphenyl-3-yl)-1-(1,3-oxazol-5-ylcarbonyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.